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Compound of Interest

Compound Name: Momelotinib Dihydrochloride

Cat. No.: B609220

Introduction

Momelotinib (formerly CYT387) is a potent, ATP-competitive inhibitor of Janus kinase 1 (JAK1)
and Janus kinase 2 (JAK2), with IC50 values of 11 nM and 18 nM, respectively.[1][2][3] It
demonstrates approximately 10-fold selectivity for JAK1/2 over JAK3.[1] Due to its critical role
in inhibiting the JAK/STAT signaling pathway, which is often dysregulated in myeloproliferative
neoplasms and other cancers, momelotinib is a valuable tool for in vitro studies. Proper
preparation and storage of momelotinib stock solutions are crucial for obtaining reproducible
and accurate experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of momelotinib for cell culture applications.

Safety Precautions

Momelotinib is a bioactive compound. Standard laboratory safety practices should be strictly
followed.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side-
shields, and appropriate chemical-resistant gloves when handling the compound.[4][5]

» Handling: Handle momelotinib powder in a well-ventilated area, preferably in a chemical
fume hood, to avoid inhalation of dust.[4][6] Avoid contact with skin and eyes.[4][7]

» Disposal: Dispose of waste materials according to institutional and local regulations.
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e Accidental Exposure:
o Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes and seek medical
attention.[4][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[4]
o Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce
vomiting.[5]
Experimental Protocol: Preparation of 10 mM
Momelotinib Stock Solution

This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide
(DMSO), a common solvent for this compound in cell culture experiments.[8]

Materials and Equipment

Momelotinib powder (free base, Molecular Weight: 414.46 g/mol )[1][2]
e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or cryovials, sterile

» Analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety goggles

Procedure
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» Pre-calculation: Before weighing, calculate the mass of momelotinib powder required to
prepare the desired volume and concentration of the stock solution. The formula to use is:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Example for 1 mL of 10 mM stock solution:

o Mass (mg) = (0.010 mol/L) x (0.001 L) x (414.46 g/mol ) x (1000 mg/g) = 4.145 mg

o Weighing: Carefully weigh the calculated amount of momelotinib powder using an analytical
balance. Handle the powder in a fume hood to minimize inhalation risk.

e Dissolution:

o Add the weighed momelotinib powder to a sterile tube.

o Add the calculated volume of fresh, high-purity DMSO to the tube.[1] Moisture-absorbing
DMSO can reduce the solubility of momelotinib.[1]

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear. Gentle warming or sonication may be used to aid dissolution if
necessary, though it is highly soluble in DMSO.[1][9]

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots (e.g., 10-20 pL) in sterile microcentrifuge
tubes or cryovials.[1][10][11]

e Storage:

o Store the aliquots in a dark, tightly sealed condition.

o For long-term storage (up to 1 year), store at -80°C.[1]

o For short-term storage (up to 1 month), store at -20°C.[1][9]

Dilution for Cell Culture
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For cell-based assays, the stock solution must be further diluted in the cell culture medium to
the desired final working concentration.

e Important: The final concentration of DMSO in the cell culture medium should typically not
exceed 0.1% to avoid solvent-induced cytotoxicity.[8][10]

» Always prepare a vehicle control (medium with the same final concentration of DMSO) to run
alongside your experimental conditions.

Data Summary

The following table summarizes the key quantitative data for momelotinib.

Property Value Citations
Molecular Formula C23H22N602 [2][3][12]
Molecular Weight 414.46 g/mol [1112][3]
Appearance Light yellow to yellow solid [2]

DMSO: 83 mg/mL (200.26

Solubility mM) Water: Insoluble Ethanol: [1]
Insoluble
Powder Storage 3 years at -20°C in the dark [1112]

1 year at -80°C in solvent
Stock Solution Storage (aliquoted) 1 month at -20°C in  [1][2][9]

solvent (aliquoted)

) ) ATP-competitive inhibitor of
Mechanism of Action [1][2][12]
JAK1 and JAK2

In Vitro 1Cso JAK1: 11 nM JAK2: 18 nM [112113119]

Workflow and Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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